Cas no 2680779-21-7 (2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid)

• Product Name: 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid
• CAS No: 2680779-21-7
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6070288
• PubChem ID: 138762642
• Update Time: 2025-06-12

2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283783
• 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid
• 2680779-21-7

• Inchi： 1S/C9H9BrN2O3/c1-6(13)12(5-9(14)15)8-3-2-7(10)4-11-8/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： SFJZTFYFEGWIHU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid

Introduction to 2-[N-(5-bromopyridin-2-yl)acetamido]acetic Acid (CAS No. 2680779-21-7)

2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid, with the CAS number 2680779-21-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound features a unique structural framework that combines a pyridine ring with an amide and carboxylic acid functional groups, making it a versatile intermediate in the synthesis of various biologically active molecules. The presence of a 5-bromopyridin-2-yl moiety enhances its reactivity and potential applications in drug development.

The compound's molecular structure, characterized by a carboxylic acid group at one end and an amide linkage connected to a brominated pyridine ring at the other, positions it as a valuable building block for medicinal chemists. The bromine atom on the pyridine ring not only increases the electrophilicity of the molecule but also allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural motif of 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid has been explored in several research studies for its potential to interact with biological targets. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amide group can be modified to enhance binding affinity to specific protein domains, while the bromopyridine moiety provides a handle for further chemical modifications.

One notable application of this compound is in the development of protease inhibitors. Proteases play essential roles in many biological processes, and their inhibition is a common strategy in drug design. The carboxylic acid group can be used to form hydrogen bonds with amino acid residues in the active site of proteases, while the amide bond and bromopyridine ring contribute to the overall binding interactions. Such features make 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid a promising candidate for further optimization into potent protease inhibitors.

Additionally, the compound has shown promise in the field of immunology. Researchers have investigated its potential as an immunomodulatory agent, leveraging its ability to modulate immune cell signaling pathways. The bromopyridine ring can be incorporated into molecules that interact with immune receptors, potentially leading to new treatments for autoimmune diseases and infections. The versatility of this compound lies in its ability to be tailored through various chemical modifications to target specific biological processes.

The synthesis of 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by amide bond formation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In conclusion, 2-[N-(5-bromopyridin-2-yl)acetamido]acetic acid (CAS No. 2680779-21-7) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and protease inhibitors. Ongoing research continues to explore new ways to utilize this compound in drug development, highlighting its importance in modern medicinal chemistry.